Cas no 1309602-30-9 (5-Bromo-4,4,5,5-tetrafluoropentanamide)

• Product Name: 5-Bromo-4,4,5,5-tetrafluoropentanamide
• CAS No: 1309602-30-9
• MF: C₅H₆BrF₄NO
• MW: 252.004854679108
• CID: 4587451
• Update Time: 2025-08-05

5-Bromo-4,4,5,5-tetrafluoropentanamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4,4,5,5-tetrafluoropentanamide

• Inchi： 1S/C5H6BrF4NO/c6-5(9,10)4(7,8)2-1-3(11)12/h1-2H2,(H2,11,12)
• InChI Key： ZHUQVHUBCOGAHZ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCC(F)(F)C(Br)(F)F

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 227.1±40.0 °C at 760 mmHg
• Flash Point: 91.1±27.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-Bromo-4,4,5,5-tetrafluoropentanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 5-Bromo-4,4,5,5-tetrafluoropentanamide

5-Bromo-4,4,5,5-Tetrafluoropentanamide: A Comprehensive Overview

5-Bromo-4,4,5,5-tetrafluoropentanamide (CAS No. 1309602-30-9) is a highly specialized organic compound with a unique structure that combines bromine and fluorine atoms in a pentanamide framework. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including materials science and pharmaceutical research. The pentanamide backbone provides a versatile platform for functionalization, while the bromo and tetrafluoro substituents introduce specific chemical properties that make this compound highly valuable for advanced research.

The synthesis of 5-bromo-4,4,5,5-tetrafluoropentanamide involves a multi-step process that typically begins with the preparation of the corresponding acid intermediate. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better control over the substitution patterns. The bromination step is particularly critical, as it determines the compound's reactivity and stability. According to a study published in *Journal of Fluorine Chemistry* in 2023, the use of electrophilic bromination agents under controlled conditions has significantly improved the purity of the final product.

One of the most intriguing aspects of 5-bromo-4,4,5,5-tetrafluoropentanamide is its ability to act as a precursor for more complex molecules. For instance, researchers have successfully utilized this compound to synthesize novel fluorinated amides with enhanced thermal stability and bioavailability. These derivatives have shown promise in drug delivery systems, where their ability to traverse biological membranes without degrading is highly desirable.

In addition to its role in organic synthesis, 5-bromo-4,4,5,5-tetrafluoropentanamide has also been explored for its electronic properties. Studies conducted at the University of California have demonstrated that this compound can serve as a building block for advanced materials such as fluorinated polymers and low-dimensional semiconductors. The incorporation of bromine and fluorine atoms into the pentanamide framework introduces unique electronic characteristics that make these materials suitable for applications in optoelectronics and energy storage.

The chemical stability of 5-bromo-4,4,5,5-tetrafluoropentanamide is another key factor that contributes to its utility in research settings. Unlike many other halogenated compounds that are prone to hydrolysis or oxidation under ambient conditions, this compound exhibits remarkable resilience due to its highly substituted structure. This property makes it an ideal candidate for long-term storage and transportation without significant degradation.

From an environmental perspective, the production and handling of 5-bromo-4,4,5,5-tetrafluoropentanamide must adhere to strict safety protocols. While it is not classified as a hazardous material under current regulations (as per OSHA guidelines), proper precautions should be taken to minimize exposure during synthesis and experimentation. Researchers are advised to work in well-ventilated areas and utilize appropriate personal protective equipment (PPE) when handling this compound.

In conclusion, 5-bromo-4